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For researchers, scientists, and professionals in cosmochemistry and planetary science, the

precise analysis of chromium (Cr) isotopes in meteorites offers a powerful tool to trace the

genetic heritage of planetary bodies and unravel the chronology of the early Solar System.

Variations in the isotopic abundances of chromium, particularly the nucleosynthetic anomalies

in ⁵⁴Cr and the radiogenic excesses of ⁵³Cr, serve as crucial fingerprints of the diverse

materials that coalesced to form planets.

This guide provides an objective comparison of chromium isotope data across various

meteorite classes, supported by experimental details and visual representations to facilitate

understanding and further research. The isotopic composition of chromium in meteorites

reveals a fundamental dichotomy between carbonaceous chondrites (CC), believed to have

formed in the outer Solar System, and non-carbonaceous (NC) meteorites, which originated in

the inner Solar System.[1] This distinction is primarily based on the relative abundance of the

neutron-rich isotope ⁵⁴Cr.

Comparative Analysis of Chromium Isotope Ratios
The chromium isotopic compositions of meteorites are typically expressed in two ways:

ε notation (epsilon): This is used for mass-independent variations and represents a deviation

in parts per 10,000 from a terrestrial standard. For chromium, ε⁵⁴Cr and ε⁵³Cr are the most

significant. ε⁵⁴Cr variations are attributed to the heterogeneous distribution of presolar

material in the protoplanetary disk.[1][2] ε⁵³Cr variations are primarily due to the decay of the
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short-lived radionuclide ⁵³Mn (half-life of 3.7 million years), making the ⁵³Mn-⁵³Cr system a

valuable chronometer for early Solar System events.[1][3]

δ notation (delta): This is used for mass-dependent fractionation and represents a deviation

in parts per thousand (‰) from a standard. The δ⁵³Cr value (relative to the ⁵²Cr isotope) can

provide insights into processes like evaporation and condensation in the solar nebula.[4][5]

[6]

The following table summarizes representative chromium isotope data for various meteorite

classes.
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Meteorite
Class

Sub-Group
ε⁵⁴Cr
(mean)

ε⁵³Cr
(mean)

δ⁵³Cr (‰,
mean)

References

Carbonaceou

s Chondrites

CI (Ivuna-

type)
~1.6 ~0.3 -0.12 [1]

CM (Mighei-

type)
~0.8 ~0.4 -0.12 [1]

CO (Ornans-

type)
~0.7 ~0.5 -0.12 [1][7]

CV

(Vigarano-

type)

~0.8 ~0.5 -0.12 [1]

CK

(Karoonda-

type)

~0.5 ~0.5 -0.12 [1]

CR

(Renazzo-

type)

~1.1 ~0.2 -0.12 [1]

CB

(Bencubbin-

type)

~1.2 ~0.3 - [1]

CH (High-

Iron)
~1.6 ~0.3 - [1]

Ordinary

Chondrites

(OC)

H, L, LL ~ -0.4 ~0.2 -0.14 [1][8]

Enstatite

Chondrites

(EC)

EH, EL ~ -0.1 ~0.1 -0.05 [1][4][9]

Achondrites

HED Clan

(Vesta)
~ -0.7 ~0.0 - [10][11]
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Martian

(SNC)
~ -0.3 ~0.1 - [12][13]

Ureilites ~ -0.9 ~0.1 - [10]

Note: The values presented are approximate means compiled from multiple studies. There can

be significant variation within individual meteorite groups. ε-values are relative to terrestrial

standards.

Experimental Protocols for Chromium Isotope
Analysis
High-precision measurement of chromium isotopes is a complex analytical process requiring

meticulous sample preparation and sophisticated mass spectrometry. The general workflow is

as follows:

Sample Digestion: A powdered bulk meteorite sample (typically 50-100 mg) is dissolved

using a mixture of strong acids, such as hydrofluoric acid (HF) and nitric acid (HNO₃), often

in a high-pressure vessel to ensure complete dissolution of refractory phases.

Chromium Separation: The chemical separation of chromium from the sample matrix is

crucial to avoid isobaric interferences (elements with isotopes of the same mass) during

mass spectrometry. This is typically achieved through a multi-step ion-exchange

chromatography process.

Cation Exchange Chromatography: The dissolved sample is loaded onto a column filled

with a cation exchange resin. This step separates Cr from the bulk of major elements.

Anion Exchange Chromatography: Further purification may involve anion exchange

chromatography to remove elements that can cause interferences, such as iron (Fe),

titanium (Ti), and vanadium (V).

Isotopic Analysis by Mass Spectrometry: The purified chromium fraction is then analyzed

using either Thermal Ionization Mass Spectrometry (TIMS) or Multi-Collector Inductively

Coupled Plasma Mass Spectrometry (MC-ICPMS).
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TIMS: This technique has traditionally been the method of choice for high-precision

analysis of mass-independent Cr isotopic ratios, as it effectively minimizes isobaric

interferences from ⁵⁰Ti, ⁵⁰V, and ⁵⁴Fe.

MC-ICPMS: Modern MC-ICPMS instruments can also achieve high precision and are

often used for measuring both mass-dependent and mass-independent variations.

Mathematical corrections for isobaric interferences are applied during data processing.

Data Correction: The raw isotope ratio measurements are corrected for instrumental mass

fractionation. For ε⁵³Cr and ε⁵⁴Cr, this is typically done by internal normalization to a constant

⁵⁰Cr/⁵²Cr ratio. The final data are reported as ε or δ values relative to a certified terrestrial

standard, such as NIST SRM 979 or NBS 979.

Visualizing Methodologies and Relationships
Diagrams are essential for illustrating complex workflows and the relationships derived from

isotopic data.
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Caption: Workflow for Cr isotope analysis in meteorites.
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Caption: ε⁵⁴Cr classification of meteorite groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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